4-{[5-(3-chloro-2-methylphenyl)-2-furyl]methylene}-1-(4-fluorophenyl)-3,5-pyrazolidinedione

• IUPAC Name: (4Z)-4-[[5-(3-chloro-2-methylphenyl)furan-2-yl]methylidene]-1-(4-fluorophenyl)pyrazolidine-3,5-dione
• InChI: InChI=1S/C21H14ClFN2O3/c1-12-16(3-2-4-18(12)22)19-10-9-15(28-19)11-17-20(26)24-25(21(17)27)14-7-5-13(23)6-8-14/h2-11H,1H3,(H,24,26)/b17-11-
• InChI Key: NLIJWBUUHABTON-BOPFTXTBSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)C2=CC=C(O2)C=C3C(=O)NN(C3=O)C4=CC=C(C=C4)F
• Isomeric SMILES: CC1=C(C=CC=C1Cl)C2=CC=C(O2)/C=C\3/C(=O)NN(C3=O)C4=CC=C(C=C4)F
• Molecular Formula: C21H14ClFN2O3
• Molecular Weight: 396.8 g/mol

Description

4-{[5-(3-chloro-2-methylphenyl)-2-furyl]methylene}-1-(4-fluorophenyl)-3,5-pyrazolidinedione is a useful research compound. Its molecular formula is C21H14ClFN2O3 and its molecular weight is 396.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 396.0676982 g/mol and the complexity rating of the compound is 650. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

Mode of Action

The exact mode of action of this compound is currently unknown. Based on its structure, it may interact with its targets through a variety of mechanisms, including covalent bonding, hydrogen bonding, or van der waals interactions . These interactions could lead to changes in the conformation or activity of the target, potentially altering cellular processes.

Biochemical Pathways

Given the complexity of biological systems, it is likely that the compound could influence multiple pathways, either directly or indirectly .

Pharmacokinetics

These properties are crucial for understanding the compound’s bioavailability, or the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .

Action Environment

The compound’s action, efficacy, and stability can be influenced by various environmental factors. These can include the pH of the local environment, the presence of other molecules or drugs, and the specific characteristics of the target cells or tissues . Understanding these factors is crucial for predicting the compound’s behavior in a biological system.